(5E)-5-(4-bromobenzylidene)-2-[(3,4-dimethylphenyl)amino]-1,3-thiazol-4(5H)-one

• Molecular Formula: C18H15BrN2OS
• Molecular Weight: 387.3 g/mol
• IUPAC Name: (5E)-5-[(4-bromophenyl)methylidene]-2-(3,4-dimethylphenyl)imino-1,3-thiazolidin-4-one
• InChI: InChI=1S/C18H15BrN2OS/c1-11-3-8-15(9-12(11)2)20-18-21-17(22)16(23-18)10-13-4-6-14(19)7-5-13/h3-10H,1-2H3,(H,20,21,22)/b16-10+
• InChI Key: ASFUDTRYNZRUKB-MHWRWJLKSA-N
• Isomeric SMILES: CC1=C(C=C(C=C1)N=C2NC(=O)/C(=C\C3=CC=C(C=C3)Br)/S2)C
• Canonical SMILES: CC1=C(C=C(C=C1)N=C2NC(=O)C(=CC3=CC=C(C=C3)Br)S2)C

Description

The compound "(5E)-5-(4-bromobenzylidene)-2-[(3,4-dimethylphenyl)amino]-1,3-thiazol-4(5H)-one" is a thiazol-4(5H)-one derivative characterized by:

• 5-(4-Bromobenzylidene) group: A brominated aromatic substituent at position 5, contributing electron-withdrawing effects and influencing molecular polarity.
• E-configuration: The stereochemistry at the benzylidene double bond, which may affect biological activity compared to Z-isomers .

This compound belongs to a broader class of thiazol-4(5H)-one derivatives, many of which exhibit pharmacological activities such as anticancer, antimicrobial, and enzyme-inhibitory properties .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (5E)-5-(4-bromobenzylidene)-2-[(3,4-dimethylphenyl)amino]-1,3-thiazol-4(5H)-one typically involves the condensation of 4-bromobenzaldehyde with 2-[(3,4-dimethylphenyl)amino]-1,3-thiazol-4(5H)-one under basic conditions. The reaction is usually carried out in the presence of a base such as sodium hydroxide or potassium carbonate, and the reaction mixture is heated to facilitate the formation of the desired product. The reaction can be summarized as follows:

$$\text{4-bromobenzaldehyde} + \text{2-[(3,4-dimethylphenyl)amino]-1,3-thiazol-4(5H)-one} \xrightarrow{\text{Base, Heat}} \text{(5E)-5-(4-bromobenzylidene)-2-[(3,4-dimethylphenyl)amino]-1,3-thiazol-4(5H)-one}$$4-bromobenzaldehyde+2-[(3,4-dimethylphenyl)amino]-1,3-thiazol-4(5H)-oneBase, Heat​(5E)-5-(4-bromobenzylidene)-2-[(3,4-dimethylphenyl)amino]-1,3-thiazol-4(5H)-one

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The reaction conditions are optimized to ensure high yield and purity of the product. Advanced techniques such as continuous flow synthesis and automated reactors may be employed to enhance efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions

(5E)-5-(4-bromobenzylidene)-2-[(3,4-dimethylphenyl)amino]-1,3-thiazol-4(5H)-one can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction can be achieved using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The bromine atom in the benzylidene group can be substituted with other nucleophiles such as amines or thiols.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide in acetic acid, potassium permanganate in water.

Reduction: Sodium borohydride in methanol, lithium aluminum hydride in ether.

Substitution: Amines or thiols in the presence of a base such as triethylamine.

Major Products Formed

Oxidation: Formation of corresponding sulfoxides or sulfones.

Reduction: Formation of the corresponding alcohol or amine derivatives.

Substitution: Formation of substituted thiazolone derivatives.

Scientific Research Applications

Antimicrobial Activity

Research has demonstrated that thiazole derivatives exhibit significant antimicrobial properties. The compound has been tested against various bacterial strains, showing promising results in inhibiting growth. For instance, studies indicate that similar thiazole compounds have demonstrated effectiveness against resistant strains of bacteria, making them potential candidates for developing new antibiotics .

Anticancer Potential

Thiazole derivatives have been investigated for their anticancer activities. The compound under consideration has shown potential in inhibiting the proliferation of cancer cells in vitro. In particular, studies using breast cancer cell lines have reported that thiazole derivatives can induce apoptosis and inhibit tumor growth . The molecular docking studies also suggest that these compounds can effectively bind to cancer-related targets, enhancing their therapeutic efficacy.

Enzyme Inhibition

Thiazoles are known to act as enzyme inhibitors in various biochemical pathways. The compound may inhibit specific enzymes involved in drug metabolism or disease progression, thereby offering therapeutic benefits in managing conditions such as diabetes or cancer . For example, research into related compounds has highlighted their role as inhibitors of P-glycoprotein, which is crucial for drug resistance in cancer therapy .

Case Studies

Study	Focus	Findings
Study on Antimicrobial Activity	Evaluated against various bacterial strains	Showed significant inhibition of bacterial growth, particularly against Gram-positive bacteria .
Anticancer Activity Assessment	Tested on MCF7 breast cancer cell line	Induced apoptosis and reduced cell viability significantly compared to control groups .
Enzyme Inhibition Research	Investigated effects on P-glycoprotein	Demonstrated potential to enhance the efficacy of chemotherapeutics by inhibiting drug efflux mechanisms .

Mechanism of Action

The mechanism of action of (5E)-5-(4-bromobenzylidene)-2-[(3,4-dimethylphenyl)amino]-1,3-thiazol-4(5H)-one involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. For example, it may inhibit the activity of certain enzymes involved in cell proliferation, leading to anticancer effects. The exact molecular targets and pathways involved are still under investigation.

Comparison with Similar Compounds

Substituent Variations at Position 5 (Benzylidene Group)

The benzylidene substituent at position 5 is critical for modulating electronic and steric properties. Key comparisons include:

Compound	Substituent at Position 5	Key Features
Target Compound	4-Bromobenzylidene	Bromine increases molecular weight (MW: ~423 g/mol) and lipophilicity (logP).
CAY10649	4-Methoxybenzylidene	Methoxy group enhances electron-donating effects, improving solubility.
(5E)-5-(4-Hydroxybenzylidene) analog	4-Hydroxybenzylidene	Hydroxyl group introduces hydrogen-bonding potential, altering bioavailability.
(5Z)-5-(1,3-Benzodioxol-5-ylmethylene)	1,3-Benzodioxole	Bicyclic structure may enhance rigidity and receptor binding affinity.

Substituent Variations at Position 2 (Amino Group)

The 2-arylamino group influences steric bulk and polarity:

Compound	Substituent at Position 2	Key Features
Target Compound	3,4-Dimethylphenylamino	Methyl groups increase steric hindrance and logP (predicted ~3.5).
(5Z)-2-(Morpholin-1-yl) derivatives	Morpholinyl	Polar heterocycle improves solubility (e.g., 5c: m.p. 251–253°C) .
(5Z)-2-(Piperazin-1-yl) derivatives	Piperazinyl	Basic nitrogen enhances water solubility and potential for salt formation.
CAY10649	4-Chlorophenyl	Chlorine adds moderate lipophilicity without significant steric effects.

Impact : The 3,4-dimethylphenyl group in the target compound may reduce metabolic clearance compared to morpholinyl or piperazinyl analogs but could limit solubility .

Stereochemical Differences (E vs. Z Isomers)

The E-configuration in the target compound distinguishes it from Z-isomers commonly reported in the literature :

• Biological Activity : Z-isomers of similar compounds, such as (Z)-5-(substituted benzylidene)thiazol-4(5H)-ones, have shown antimicrobial and anticancer activities . The E-isomer’s activity profile remains to be elucidated but may differ due to steric or electronic factors.

Biological Activity

The compound (5E)-5-(4-bromobenzylidene)-2-[(3,4-dimethylphenyl)amino]-1,3-thiazol-4(5H)-one , a thiazole derivative, has garnered attention in medicinal chemistry due to its potential biological activities. This article explores the biological activity of this compound, focusing on its anticancer properties, antioxidant capabilities, and mechanisms of action.

Chemical Structure and Properties

• Molecular Formula : C18H16BrN3OS
• SMILES Notation : C1=CC=C(C=C1)/C=C/2\C(=O)N3C(=NC(=N3)C4=CC=C(C=C4)Br)S2
• InChIKey : UTMDLJNGZLEKNH-GXDHUFHOSA-N

1. Anticancer Activity

Recent studies have indicated that thiazole derivatives exhibit significant anticancer properties. The compound has shown promising results in various in vitro assays against different cancer cell lines.

• Cell Lines Tested :
  • MCF-7 (breast cancer)
  • A549 (lung cancer)
  • HeLa (cervical cancer)

Case Study Findings :

• In a study evaluating the cytotoxic effects of similar thiazole derivatives, compounds showed IC50 values ranging from 0.11 µM to 0.53 µM against MCF-7 and A549 cells, indicating potent anticancer activity .
• The compound's mechanism of action includes the inhibition of key signaling pathways involved in cell proliferation and survival.

2. Antioxidant Activity

Thiazole derivatives have also been recognized for their antioxidant properties. The compound's ability to scavenge free radicals and inhibit lipid peroxidation has been documented.

• Assay Used : TBARS (Thiobarbituric Acid Reactive Substances) assay.

Research Findings :

• Compounds with similar structural motifs demonstrated significant antioxidant activity, with EC50 values indicating effective inhibition of lipid peroxidation .

Compound	EC50 Value (mM)	Activity Type
3i	0.565 ± 0.051	Antioxidant
3r	0.708 ± 0.074	Antioxidant

The biological activity of (5E)-5-(4-bromobenzylidene)-2-[(3,4-dimethylphenyl)amino]-1,3-thiazol-4(5H)-one is attributed to several mechanisms:

• Inhibition of Enzymes : Similar compounds have shown inhibitory effects on enzymes like 11β-HSD1, which plays a role in glucocorticoid metabolism .
• Modulation of Signaling Pathways : The compound may interfere with pathways associated with cell cycle regulation and apoptosis.